Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C13H10ClFN2O B8371721 2-amino-N-(2-chlorophenyl)-4-fluorobenzamide

2-amino-N-(2-chlorophenyl)-4-fluorobenzamide

Cat. No. B8371721
M. Wt: 264.68 g/mol
InChI Key: LEBVKZMZJNRLNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08653077B2

Procedure details

Prepared according to Procedure A using 2-amino-4-fluorobenzoic acid (1.15 g, 7.41 mmol) and SOCl2 (1.4 mL, 18.5 mmol) in benzene (25 mL), followed by 2-chloroaniline (1.6 mL, 14.8 mmol) and CHCl3 (25 mL). The product was chromatographed in CH2Cl2, then triturated from hexanes to provide 1.02 g of an off-white solid (52%). 1H NMR (CDCl3) δ: 12.91 (br s, 1H); 8.72 (dd, J=2.7, 12 Hz, 1H); 8.34 (dd, J=6.4, 9.2 Hz, 1H); 8.29 (dd, J=5.9, 8.8 Hz, 1H); 7.81 (dd, J=6.2, 8.8 Hz, 1H); 7.28 (dt, J=2.4, 8.4 Hz, 1H); 7.21 (dd, J=2.4, 9.0 Hz, 1H); 6.92 (ddd, J=2.4, 7.3, 9.1 Hz, 1H); 6.54 (ddd, J=2.4, 7.8, 8.8 Hz, 1H); 6.45 (dd, J=2.4, 11 Hz, 1H); 5.93 (br s, 2H). MS (ES): m/z 265.0 (M+).
Name
2-amino-4-fluorobenzoic acid
Quantity
1.15 g
Type
reactant
Reaction Step One
Name
SOCl2
Quantity
1.4 mL
Type
reactant
Reaction Step Two
Name
2-chloroaniline
Quantity
1.6 mL
Type
reactant
Reaction Step Three
Name
CHCl3
Quantity
25 mL
Type
reactant
Reaction Step Four
Name
benzene
Quantity
25 mL
Type
solvent
Reaction Step Five
Name
off-white solid
Yield
52%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=O.O=S(Cl)Cl.[Cl:16][C:17]1[CH:23]=[CH:22][CH:21]=[CH:20][C:18]=1[NH2:19].C(Cl)(Cl)Cl>C1C=CC=CC=1>[NH2:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4]([NH:19][C:18]1[CH:20]=[CH:21][CH:22]=[CH:23][C:17]=1[Cl:16])=[O:6]

Inputs

Step One
Name
2-amino-4-fluorobenzoic acid
Quantity
1.15 g
Type
reactant
Smiles
NC1=C(C(=O)O)C=CC(=C1)F
Step Two
Name
SOCl2
Quantity
1.4 mL
Type
reactant
Smiles
O=S(Cl)Cl
Step Three
Name
2-chloroaniline
Quantity
1.6 mL
Type
reactant
Smiles
ClC1=C(N)C=CC=C1
Step Four
Name
CHCl3
Quantity
25 mL
Type
reactant
Smiles
C(Cl)(Cl)Cl
Step Five
Name
benzene
Quantity
25 mL
Type
solvent
Smiles
C1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Prepared
CUSTOM
Type
CUSTOM
Details
The product was chromatographed in CH2Cl2
CUSTOM
Type
CUSTOM
Details
triturated from hexanes

Outcomes

Product
Name
off-white solid
Type
product
Smiles
NC1=C(C(=O)NC2=C(C=CC=C2)Cl)C=CC(=C1)F
Measurements
Type Value Analysis
AMOUNT: MASS 1.02 g
YIELD: PERCENTYIELD 52%
YIELD: CALCULATEDPERCENTYIELD 52%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.